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Get Quote

For research and development purposes, the potency of Vialinin A across various experimental models is

summarized in the table below.

Assay Type Cell Line/Model Measured Activity
Value (IC₅₀ /
EC₅₀)

Reference

Anti-
inflammatory

RBL-2H3 (Rat basophilic) Inhibition of TNF-α

production

90 pM [1] [2]

Anti-
inflammatory

Mouse bone marrow-

derived mast cells

Inhibition of TNF-α

production

0.04 nM [1]

DUB Inhibition Enzymatic Assay Inhibition of USP4

activity

1.5 µM [3] [2]

DUB Inhibition Enzymatic Assay Inhibition of USP5

activity

5.9 µM [3] [2]

DUB Inhibition Enzymatic Assay Inhibition of UCH-L1

activity

22.3 µM [3] [2]

Antiproliferative HepG2 (Human liver

cancer)

Cell growth inhibition 7 µM [1]
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Assay Type Cell Line/Model Measured Activity
Value (IC₅₀ /
EC₅₀)

Reference

In Vivo Efficacy C57BL/6JNifdc mice

(Stroke)

Mitigation of cerebral

infarct volume

2 - 5 mg/kg [1]

Molecular Mechanisms and Signaling Pathways

Vialinin A exerts its effects primarily by inhibiting deubiquitinating enzymes, which increases the

ubiquitination and degradation of key regulatory proteins.
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Vialinin A inhibits USP4 and USP5, leading to degradation of key proteins and downstream effects.
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Key Experimental Protocols

To evaluate the bioactivity of Vialinin A in relevant research contexts, here are detailed methodologies for

key experiments cited in the literature.

In Vitro Anti-inflammatory Activity Assay

This protocol measures the inhibition of TNF-α production in mast cells, a primary discovered activity of

Vialinin A [1].

Cell Line: RBL-2H3 rat basophilic leukemia cells.

Cell Culture: Maintain cells in appropriate medium (e.g., Eagle's Minimum Essential Medium)
supplemented with 10-15% fetal bovine serum.

Assay Protocol:
Seed cells in multi-well plates and allow to adhere overnight.

Pre-incubate with Vialinin A (e.g., 15 minutes) before stimulation.
Stimulate cells with an antigen like DNP-BSA to activate TNF-α production.

Incubate for a short period (e.g., 30 minutes to 3 hours).
Collect cell supernatant by centrifugation.

Quantify TNF-α using a commercial ELISA kit according to the manufacturer's instructions.
Key Control: Include wells with a known inhibitor (e.g., FK506/tacrolimus) for comparison of potency.

In Vitro Anti-angiogenesis Assay

This method assesses the ability of Vialinin A to inhibit the formation of capillary-like structures by

endothelial cells, a key process in cancer progression [4].

Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).

Matrix Preparation:
Thaw Growth Factor-Reduced Matrigel overnight at 4°C.

Coat wells of a 96-well plate with 50 μL of Matrigel per well.
Polymerize the Matrigel by incubating the plate at 37°C for 1 hour.

Cell Assay:
Seed HUVECs (e.g., 10,000 cells/well) onto the polymerized Matrigel in serum-reduced

medium.
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Treat cells with Vialinin A at desired concentrations. Include a VEGF (e.g., 10 ng/mL) stimulus

and untreated controls.
Incubate for 6-18 hours at 37°C.

Analysis:
Image tubes using an inverted microscope at 4x magnification.

Quantify network formation by measuring total tube length, number of branches, or covered
area using image analysis software.

In Vivo Model of Cerebral Ischemia-Reperfusion Injury

This protocol evaluates the neuroprotective effects of Vialinin A in a mouse model of stroke [1].

Animal Model: Male C57BL/6JNifdc mice.

Surgery: Perform transient Middle Cerebral Artery Occlusion (MCAO) to induce cerebral ischemia for
a set period (e.g., 60 minutes), followed by reperfusion.

Drug Administration:
Administer Vialinin A via lateral ventricular injection.

Dosage: 1, 2, or 5 mg/kg in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80,
45% saline).

Timing: A single dose can be administered at the onset of reperfusion.
Outcome Measures:

Infarct Volume: Measure via TTC staining of brain sections after 24-72 hours.
Neurological Deficit Score: Evaluate using standardized scales (e.g., modified Neurological

Severity Score).
Biochemical Analysis: Assess apoptosis (TUNEL staining) and oxidative stress markers

(MDA, antioxidant factors) in brain tissue.

Vialinin A is a promising multifaceted natural compound for targeting USP4 and related DUBs. Research is

active in inflammatory diseases, cancer (particularly in overcoming stemness and chemoresistance), and

ischemic injury [5] [6] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Quantitative Biological Activity Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b004969#what-is-vialinin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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